Cas no 918129-38-1 (Benzoic acid, 4-(octahydro-1H-azonin-1-yl)-)

• Product Name: Benzoic acid, 4-(octahydro-1H-azonin-1-yl)-
• CAS No: 918129-38-1
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 779914
• PubChem ID: 71427836
• Update Time: 2025-04-19

Benzoic acid, 4-(octahydro-1H-azonin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(octahydro-1H-azonin-1-yl)-
• 4-(azonan-1-yl)benzoic acid
• 918129-38-1
• DTXSID70846573

• Inchi： 1S/C15H21NO2/c17-15(18)13-7-9-14(10-8-13)16-11-5-3-1-2-4-6-12-16/h7-10H,1-6,11-12H2,(H,17,18)
• InChI Key： NAIWUWVVURQVRL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1CCCCCCCC1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5Ų